Cas no 88715-52-0 (Carbamic acid, (3-butyl-4-ethoxyphenyl)-, 1-methylethyl ester)

• Product name: Carbamic acid, (3-butyl-4-ethoxyphenyl)-, 1-methylethyl ester
• CAS No: 88715-52-0
• MF: C₁₆H₂₅NO₃
• MW: 279.3746
• CID: 623447
• PubChem ID: 13259853

Carbamic acid, (3-butyl-4-ethoxyphenyl)-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-butyl-4-ethoxyphenyl)-, 1-methylethyl ester
• propan-2-yl N-(3-butyl-4-ethoxyphenyl)carbamate
• DTXSID80532692
• 88715-52-0
• Propan-2-yl (3-butyl-4-ethoxyphenyl)carbamate

• Inchi： InChI=1S/C16H25NO3/c1-5-7-8-13-11-14(9-10-15(13)19-6-2)17-16(18)20-12(3)4/h9-12H,5-8H2,1-4H3,(H,17,18)
• InChI Key： HULCWYMBULUKAE-UHFFFAOYSA-N
• SMILES： CCCCC1=C(C=CC(=C1)NC(=O)OC(C)C)OCC

Computed Properties

• Exact Mass: 279.18344366g/mol
• Monoisotopic Mass: 279.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų
• XLogP3: 4.8